Cas no 658085-42-8 (5-Amino-4-fluoro-2-methylbenzoic acid)

• Product Name: 5-Amino-4-fluoro-2-methylbenzoic acid
• CAS No: 658085-42-8
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• MDL: MFCD20658858
• CID: 1691801
• PubChem ID: 22313083
• Update Time: 2025-07-25

5-Amino-4-fluoro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-amino-4-fluoro-2-methyl-
• 5-Amino-4-fluoro-2-methylbenzoic acid
• BS-44896
• Z1262556754
• AT14691
• AKOS024054633
• CS-0179650
• 5-Amino-4-fluoro-2-methyl-benzoic acid
• 2-methyl-5-amino-4-fluorobenzoic acid
• A1-08601
• 5-amino-4-fluoro-2-methylbenzoicacid
• 658085-42-8
• SCHEMBL5596614
• MFCD20658858
• EN300-177316
• SFNAZQPORDGVBS-UHFFFAOYSA-N
• DB-139632

• MDL： MFCD20658858
• Inchi： 1S/C8H8FNO2/c1-4-2-6(9)7(10)3-5(4)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： SFNAZQPORDGVBS-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)O)=C(C)C=1)N

Computed Properties

• Exact Mass: 169.05394
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Additional information on 5-Amino-4-fluoro-2-methylbenzoic acid

Introduction to 5-Amino-4-fluoro-2-methylbenzoic acid (CAS No. 658085-42-8)

5-Amino-4-fluoro-2-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 658085-42-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This benzoic acid derivative features a unique structural configuration, incorporating both amino and fluoro substituents, which endows it with distinct chemical properties and potential biological activities. The presence of a methyl group at the 2-position further modulates its reactivity and interaction with biological targets, making it a compound of considerable interest for synthetic chemists and drug developers.

The molecular structure of 5-Amino-4-fluoro-2-methylbenzoic acid consists of a benzene ring substituted with an amino group at the 5-position, a fluorine atom at the 4-position, and a methyl group at the 2-position. This arrangement creates a molecule with both electron-donating (amino group) and electron-withdrawing (fluoro group) influences, which can significantly impact its solubility, stability, and binding affinity to biological receptors. Such structural features are often exploited in the design of novel therapeutic agents, where precise modulation of electronic properties is crucial for achieving desired pharmacological effects.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymatic and receptor pathways implicated in human diseases. 5-Amino-4-fluoro-2-methylbenzoic acid has emerged as a promising scaffold for the synthesis of bioactive molecules due to its versatile structural framework. Researchers have explored its potential in several therapeutic areas, including oncology, inflammation, and neurodegenerative disorders. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, attributes that are highly valued in drug discovery.

One of the most compelling aspects of 5-Amino-4-fluoro-2-methylbenzoic acid is its utility as a building block for more complex pharmacophores. By further functionalizing this compound or incorporating it into larger molecular frameworks, scientists can generate novel derivatives with enhanced potency and selectivity. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases involved in cancer progression. The amino group provides a site for further derivatization, allowing for the introduction of polar or charged moieties that can improve cell membrane permeability or target specific cellular compartments.

The synthesis of 5-Amino-4-fluoro-2-methylbenzoic acid typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include halogenation followed by nucleophilic substitution to introduce the amino and fluoro groups. The methyl group is usually incorporated during earlier stages of synthesis or through subsequent functionalization. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve regioselective modifications, ensuring the precise placement of substituents on the benzene ring.

From a computational chemistry perspective, 5-Amino-4-fluoro-2-methylbenzoic acid has been subjected to detailed molecular modeling studies to elucidate its interactions with potential biological targets. These studies have provided insights into how the compound's structural features influence its binding affinity and specificity. For example, computational analyses have revealed that the fluoro substituent plays a critical role in stabilizing interactions with certain amino acid residues in protein active sites. Such findings are invaluable for guiding medicinal chemists in optimizing lead compounds toward higher efficacy.

Recent experimental investigations have highlighted the pharmacological profile of 5-Amino-4-fluoro-2-methylbenzoic acid derivatives. In vitro assays have shown that certain analogs exhibit significant inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, preclinical studies have demonstrated promising results in animal models of cancer, where these derivatives displayed tumor-suppressive effects without notable toxicity. These findings underscore the therapeutic potential of this compound class and justify further exploration in clinical settings.

The growing body of research on 5-Amino-4-fluoro-2-methylbenzoic acid underscores its importance as a versatile intermediate in drug discovery. As our understanding of disease mechanisms continues to evolve, compounds like this one will remain instrumental in developing targeted therapies that address unmet medical needs. The combination of synthetic accessibility and biological relevance makes it an attractive candidate for further development by academic researchers and pharmaceutical companies alike.

In conclusion,5-Amino-4-fluoro-2-methylbenzoic acid (CAS No. 658085-42-8) represents a significant advancement in medicinal chemistry due to its unique structural properties and potential therapeutic applications. Its role as a scaffold for generating novel bioactive molecules continues to be explored across multiple disease areas. With ongoing research efforts aimed at optimizing its pharmacological profile,5-Amino-4-fluoro-2-methylbenzoic acid is poised to contribute substantially to future therapeutic breakthroughs.